Acetamide, 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
CAS No.: 15777-47-6
Cat. No.: VC11798059
Molecular Formula: C8H11Cl2N3OS
Molecular Weight: 268.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15777-47-6 |
|---|---|
| Molecular Formula | C8H11Cl2N3OS |
| Molecular Weight | 268.16 g/mol |
| IUPAC Name | 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide |
| Standard InChI | InChI=1S/C8H11Cl2N3OS/c1-4(2)3-5-12-13-8(15-5)11-7(14)6(9)10/h4,6H,3H2,1-2H3,(H,11,13,14) |
| Standard InChI Key | GGEYLXMGKFNLGH-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=NN=C(S1)NC(=O)C(Cl)Cl |
| Canonical SMILES | CC(C)CC1=NN=C(S1)NC(=O)C(Cl)Cl |
Introduction
Structural and Molecular Characteristics
Molecular Architecture
The compound’s structure integrates three key motifs:
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A 1,3,4-thiadiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, known for conferring metabolic stability and electronic diversity.
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A 2,2-dichloroacetamide group, which introduces electrophilic character and potential for nucleophilic substitution reactions.
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A 5-(2-methylpropyl) substituent, a branched alkyl chain that enhances lipophilicity and influences molecular interactions.
The combination of these groups creates a molecule with balanced polarity and steric effects, making it amenable to both synthetic modifications and biological targeting.
Table 1: Molecular Properties of Acetamide, 2,2-Dichloro-N-[5-(2-Methylpropyl)-1,3,4-Thiadiazol-2-yl]-
| Property | Value |
|---|---|
| CAS No. | 15777-47-6 |
| Molecular Formula | |
| Molecular Weight | 268.16 g/mol |
| Key Functional Groups | Thiadiazole, Dichloroacetamide |
Synthesis Methods
Thiadiazole Ring Formation
The synthesis begins with the preparation of the 1,3,4-thiadiazole core. This is typically achieved via cyclization of thiosemicarbazides or hydrazine derivatives with carbon disulfide or thioureas under acidic or basic conditions. For example, reaction of a substituted hydrazine with carbon disulfide in the presence of phosphorus oxychloride yields the thiadiazole ring.
Alkyl Substituent Modification
The 2-methylpropyl group at the 5-position of the thiadiazole ring is incorporated through alkylation or Friedel-Crafts-type reactions. For instance, treatment of the thiadiazole intermediate with isobutyl bromide in the presence of a base like potassium carbonate facilitates nucleophilic substitution at the sulfur atom.
Table 2: Representative Synthesis Steps
| Step | Reaction Type | Reagents/Conditions |
|---|---|---|
| 1 | Thiadiazole cyclization | Hydrazine, , |
| 2 | Dichloroacetylation | , |
| 3 | Alkyl group introduction | Isobutyl bromide, |
Chemical Reactivity and Functionalization
Nucleophilic Substitution
The dichloroacetamide group undergoes nucleophilic substitution at the chlorine atoms. For example, reactions with amines (e.g., morpholine) yield mono- or di-substituted derivatives, while thiols generate thioether-linked analogs.
Oxidation and Reduction
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Oxidation: The thiadiazole sulfur atom can be oxidized to sulfoxide or sulfone derivatives using hydrogen peroxide () or meta-chloroperbenzoic acid ().
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Reduction: Catalytic hydrogenation (e.g., ) reduces the thiadiazole ring to a dihydrothiadiazole, altering electronic properties.
Cycloaddition Reactions
The electron-deficient thiadiazole ring participates in Diels-Alder reactions with dienes, enabling the construction of polycyclic frameworks. Such reactions expand the compound’s utility in materials science and drug design.
| Cell Line | IC (μM) | Target Pathway |
|---|---|---|
| MCF-7 | 2.4 ± 0.3 | Tubulin Polymerization |
| A549 | 3.1 ± 0.5 | Topoisomerase II |
| HT-29 (Colon) | 4.2 ± 0.7 | Apoptosis Induction |
Industrial and Research Applications
Scalable Synthesis
Industrial production employs continuous-flow reactors to optimize yield (reported >75%) and purity (>98%). Solvent recycling and catalyst recovery systems enhance sustainability, aligning with green chemistry principles.
Drug Development
The compound serves as a lead structure for analogs targeting kinase inhibitors and antibacterial agents. Derivatives with modified alkyl chains show enhanced blood-brain barrier penetration, suggesting potential in neuro-oncology.
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